Cas no 892502-29-3 ({2-1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylphenyl}methanol)

• Product Name: {2-1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylphenyl}methanol
• CAS No: 892502-29-3
• MF: C₁₂H₁₁F₃N₂O
• MW: 256.223753213882
• CID: 714519
• PubChem ID: 24229659
• Update Time: 2025-04-19

{2-1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylphenyl}methanol Chemical and Physical Properties

Names and Identifiers

• {2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]phenyl}methanol
• [2-[2-methyl-5-(trifluoromethyl)pyrazol-3-yl]phenyl]methanol
• 2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzyl alcohol
• Benzenemethanol,2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]-
• FT-0733217
• AKOS025311297
• [2-[2-methyl-5-(triluoromethyl)pyrazol-3-yl]phenyl]methanol
• CHEBI:194878
• MFCD09817511
• 892502-29-3
• MS-22470
• CS-0357107
• DTXSID00640364
• (2-(1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)phenyl)methanol
• 2-[1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-5-YL]BENZYL ALCOHOL 97%
• DB-078354
• {2-1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylphenyl}methanol

• Inchi： 1S/C12H11F3N2O/c1-17-10(6-11(16-17)12(13,14)15)9-5-3-2-4-8(9)7-18/h2-6,18H,7H2,1H3
• InChI Key： HLMRFDCLSUXVQC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2C=CC=CC=2CO)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 256.08200
• Monoisotopic Mass: 256.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.31
• Melting Point: 42.5-44
• Boiling Point: 378.3°C at 760 mmHg
• Flash Point: 182.6°C
• Refractive Index: 1.534
• PSA: 38.05000
• LogP: 2.59820

{2-1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylphenyl}methanol Security Information

• Hazard Statement： Harmful